Cas no 898426-27-2 (N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898426-27-2
• MF: C₂₃H₃₄FN₃O₄S
• MW: 467.597168445587
• CID: 6007203
• PubChem ID: 18574557
• Update Time: 2025-07-15

N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• AKOS024661292
• F2571-0528
• N1-cycloheptyl-N2-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
• N'-cycloheptyl-N-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• 898426-27-2
• N'-cycloheptyl-N-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide

• Inchi： 1S/C23H34FN3O4S/c1-17-16-20(11-12-21(17)24)32(30,31)27-15-7-6-10-19(27)13-14-25-22(28)23(29)26-18-8-4-2-3-5-9-18/h11-12,16,18-19H,2-10,13-15H2,1H3,(H,25,28)(H,26,29)
• InChI Key： WVVDIQBDHMUOJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(N1CCCCC1CCNC(C(NC1CCCCCC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 467.22540591g/mol
• Monoisotopic Mass: 467.22540591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Additional information on N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898426-27-2): A Comprehensive Overview

N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898426-27-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and sulfonyl groups, which are key structural features contributing to its unique biological activities and potential therapeutic applications.

The chemical structure of N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide is characterized by a cycloheptyl group attached to one end of an ethanediamide moiety, while the other end is linked to a piperidine ring substituted with a 4-fluoro-3-methylbenzenesulfonyl group. This intricate arrangement imparts the compound with specific pharmacological properties, making it a valuable candidate for various therapeutic interventions.

Recent studies have highlighted the potential of N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide in the treatment of neurological disorders. One notable area of research focuses on its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making the compound a promising candidate for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide has shown potential in the field of oncology. Preclinical studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. This makes it an attractive lead compound for further investigation in the development of novel anticancer agents.

The pharmacokinetic properties of N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity further enhance its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings provide a strong foundation for advancing to more advanced stages of clinical testing.

The synthesis of N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide involves a series of well-defined chemical reactions that can be carried out under controlled laboratory conditions. Key steps include the formation of the piperidine ring, introduction of the sulfonyl group, and coupling with the cycloheptyl-containing ethanediamide moiety. The high yield and purity achieved through these synthetic routes make it feasible for large-scale production, which is essential for meeting the demands of clinical trials and eventual commercialization.

In conclusion, N'-cycloheptyl-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898426-27-2) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties position it as a valuable candidate for further research and development in the fields of neuroscience and oncology. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes and advancing medical treatments.